Cas no 858515-78-3 (Methyl 7-Fluoroindole-3-carboxylate)

Methyl 7-Fluoroindole-3-carboxylate structure

858515-78-3 structure

Product Name:Methyl 7-Fluoroindole-3-carboxylate

CAS No:858515-78-3

MF:C₁₀H₈FNO₂

MW:193.174426078796

MDL:MFCD09841619

CID:1119296

PubChem ID:53393245

Update Time:2024-10-26

Methyl 7-Fluoroindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 7-fluoro-1H-Indole-3-carboxylic acid methyl ester
- 1H-INDOLE-3-CARBOXYLIC ACID,7-FLUORO-,METHYL ESTER
- Methyl 7-fluoro-1H-indole-3-carboxylate
- Methyl 7-Fluoroindole-3-carboxylate
- CQNZFBRVWUXGST-UHFFFAOYSA-N
- SY058849
- Methyl 7-fluoro-1H-indole-3-carboxylate (ACI)
- DTXSID101281147
- SCHEMBL2034149
- MFCD09841619
- AC2460
- CS-0456459
- CS-12449
- DB-088128
- AKOS006329414
- 858515-78-3
- Methyl7-Fluoroindole-3-carboxylate
- MDL： MFCD09841619
- Inchi： 1S/C10H8FNO2/c1-14-10(13)7-5-12-9-6(7)3-2-4-8(9)11/h2-5,12H,1H3
- InChI Key： CQNZFBRVWUXGST-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=C(C=CC=2)F)NC=1)OC

Computed Properties

Exact Mass: 193.05390666g/mol
Monoisotopic Mass: 193.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.1

Methyl 7-Fluoroindole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09225-1g	Methyl 7-Fluoroindole-3-carboxylate	858515-78-3	95%	1g	¥8859.0	2023-09-05
abcr	AB527117-250 mg	Methyl 7-fluoroindole-3-carboxylate; .	858515-78-3		250MG	€536.00	2023-04-17
abcr	AB527117-1 g	Methyl 7-fluoroindole-3-carboxylate; .	858515-78-3		1g	€1,172.00	2023-04-17
Chemenu	CM240896-1g	Methyl 7-fluoro-1H-indole-3-carboxylate	858515-78-3	95%+	1g	$1183	2023-02-01
Matrix Scientific	222435-500mg	Methyl 7-fluoro-1H-indole-3-carboxylate, 95% min	858515-78-3	95%	500mg	$1023.00	2023-09-09
Matrix Scientific	222435-1g	Methyl 7-fluoro-1H-indole-3-carboxylate, 95% min	858515-78-3	95%	1g	$1844.00	2023-09-09
eNovation Chemicals LLC	D685829-0.25g	Methyl 7-Fluoroindole-3-carboxylate	858515-78-3	95%	0.25g	$330	2024-07-20
eNovation Chemicals LLC	D685829-1g	Methyl 7-Fluoroindole-3-carboxylate	858515-78-3	95%	1g	$760	2024-07-20
abcr	AB527117-250mg	Methyl 7-fluoroindole-3-carboxylate; .	858515-78-3		250mg	€548.10	2025-04-16
abcr	AB527117-1g	Methyl 7-fluoroindole-3-carboxylate; .	858515-78-3		1g	€1194.70	2025-04-16

Methyl 7-Fluoroindole-3-carboxylate Production Method

Production Method 1

858515-66-9

18107-18-1

858515-78-3

Reaction Conditions

1.1 Solvents: Methanol , Dichloromethane , Hexane ; 2 h, 0 °C
1.2 Reagents: Water

Reference

Enantioselective Dearomatization of Indoles via SmI2-Mediated Intermolecular Reductive Coupling with Ketones

Zhang, Wen-Yun; et al, Journal of the American Chemical Society, 2023, 145(18), 10314-10321

Production Method 2

1493-27-2

858515-78-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Rhodium Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 3 h, 0 °C
2.1 Catalysts: Dabco Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 1 h, 0 °C

Reference

A general and scalable synthesis of polysubstituted indoles

Tejedor, David; et al, Molecules, 2020, 25(23),

Production Method 3

1493-27-2

922-67-8

858515-78-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Rhodium Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 3 h, 0 °C
1.2 Catalysts: Dabco Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 1 h

Reference

A general and scalable synthesis of polysubstituted indoles

Tejedor, David; et al, Molecules, 2020, 25(23),